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Compound of Interest

Compound Name: Pularyl

Cat. No.: B1226493 Get Quote

{"answer":"### An In-depth Technical Guide on the Environmental Fate and Degradation of

Fluralaner

A Note on Nomenclature: Initial searches for "Pularyl" did not yield a recognized chemical

compound. The inquiry's context strongly suggests a likely misspelling of Fluralaner, a broad-

spectrum systemic insecticide and acaricide. This guide will proceed with a comprehensive

analysis of Fluralaner's environmental fate and degradation.

Fluralaner is a member of the isoxazoline class of chemicals, which are known for their potent

insecticidal and acaricidal properties.[1] These compounds function by acting on the γ-

aminobutyric acid (GABA)- and glutamate-gated chloride channels in insects, with a high

degree of selectivity for insect neurons over those of mammals.[1]

Data Presentation
Table 1: Physicochemical Properties of Fluralaner

Property Value Reference

Molecular Weight 556.29 g/mol [2]

Log P (octanol/water partition

coefficient)
5.35 [2]

Water Solubility Low [3]

Vapor Pressure Low (indicative of low volatility) [4]
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Table 2: Environmental Persistence of Fluralaner
Compartment Half-life (DT50) Conditions Reference

Soil Very Persistent Aerobic [5]

Aquatic Sediment Degrades Anaerobic [5]

Aquatic Environment
May cause long-

lasting harmful effects
[6]

Table 3: Ecotoxicity of Fluralaner
Organism Endpoint Value Reference

Daphnia magna

(Water Flea)
EC50 (48h) > 0.015 mg/L [3]

Daphnia magna

(Water Flea)
NOEC (reproduction) 0.047 µg/L [5]

Pseudokirchneriella

subcapitata (Green

Algae)

NOEC >= 0.08 mg/L [3]

Zebrafish (Danio rerio) LC50 (96h) > 10 mg/L [7]

Honey Bees Highly Toxic [5]

Environmental Fate and Degradation Pathways
Fluralaner's primary route of entry into the environment is through the excretion of treated

animals.[8] Over 90% of the administered dose is eliminated unchanged in the feces.[5][9] This

leads to the potential for environmental dissemination of the active substance for up to three

months following administration.[5]

In Soil: Fluralaner is classified as very persistent in soil under aerobic conditions.[5] Its high

Log P value suggests strong adsorption to soil organic matter, limiting its mobility and leaching

potential.
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In Aquatic Systems: While Fluralaner is considered very persistent in aerobic aquatic

sediments, it has been shown to degrade under anaerobic conditions.[5] It is classified as very

toxic to aquatic life with long-lasting effects.[10] Studies have shown it to be particularly toxic to

aquatic invertebrates like Daphnia magna.[5]

Biodegradation: The primary route of degradation in the environment appears to be through

microbial action in anaerobic environments.[5] The specific metabolites of this degradation

pathway are not extensively detailed in the provided search results.

Abiotic Degradation: Information on the hydrolysis and photolysis of Fluralaner is limited in the

provided results. However, its persistence in aerobic environments suggests that these are not

major degradation pathways.

Experimental Protocols
Environmental fate studies for pesticides like Fluralaner are typically conducted following

standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD) or the U.S. Environmental Protection Agency (EPA).[11][12]

Soil Metabolism (Aerobic and Anaerobic) - Adapted from OECD 307 & 308:

Test System: A defined soil sample with known characteristics (pH, organic matter content,

texture) is used.

Test Substance Application: Radiolabeled Fluralaner is applied to the soil samples to

facilitate tracking of the parent compound and its degradation products.

Incubation: Samples are incubated in the dark at a controlled temperature and moisture

level. For aerobic studies, a continuous flow of air is maintained. For anaerobic studies, an

inert atmosphere (e.g., nitrogen) is established after an initial aerobic phase to reduce the

system.

Sampling: Soil samples are taken at various time points.

Analysis: Samples are extracted and analyzed using techniques like High-Performance

Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and

quantify Fluralaner and its metabolites.[2][13]
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Data Evaluation: The rate of degradation (DT50) is calculated, and major degradation

products (those accounting for >10% of the applied radioactivity) are identified.[11]

Hydrolysis - Adapted from OECD 111:

Test System: Sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) are

used.

Test Substance Application: Fluralaner is added to the buffer solutions.

Incubation: The solutions are incubated in the dark at a constant temperature.

Sampling and Analysis: Aliquots are taken at various intervals and analyzed for the

concentration of Fluralaner.

Data Evaluation: The rate of hydrolysis is determined for each pH.

Photolysis - Adapted from OECD 316:

Test System: Fluralaner is tested in a sterile aqueous solution or on a soil surface.

Irradiation: Samples are exposed to a light source that simulates natural sunlight. Control

samples are kept in the dark.

Sampling and Analysis: Samples are collected at different time points and analyzed for the

concentration of Fluralaner.

Data Evaluation: The rate of photodegradation is calculated by comparing the degradation in

the light-exposed samples to the dark controls.
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Caption: Environmental entry and fate of Fluralaner.
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Caption: Workflow for a soil metabolism study."}
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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